Cas no 1179973-71-7 (2-BROMO-N-METHOXY-N-METHYLTHIOPHENE-4-CARBOXAMIDE)

• Product Name: 2-BROMO-N-METHOXY-N-METHYLTHIOPHENE-4-CARBOXAMIDE
• CAS No: 1179973-71-7
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 5740731
• PubChem ID: 60735298
• Update Time: 2023-11-11

2-BROMO-N-METHOXY-N-METHYLTHIOPHENE-4-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1179973-71-7
• AKOS009182968
• 2-BROMO-N-METHOXY-N-METHYLTHIOPHENE-4-CARBOXAMIDE
• SCHEMBL17112906
• 3-Thiophenecarboxamide, 5-bromo-N-methoxy-N-methyl-

• Inchi： 1S/C7H8BrNO2S/c1-9(11-2)7(10)5-3-6(8)12-4-5/h3-4H,1-2H3
• InChI Key： VNHGMUXMKJKYGC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(N(C)OC)=O

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.595±0.06 g/cm3(Predicted)
• Boiling Point: 357.1±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides